N-((2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methyl)-2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-3-ylmethyl)-2-[1-(2-morpholin-4-yl-2-oxoethyl)indol-3-yl]-2-oxoacetamide
• InChI: InChI=1S/C25H25N3O6/c29-23(27-9-11-32-12-10-27)15-28-14-19(18-5-1-2-6-20(18)28)24(30)25(31)26-13-17-16-33-21-7-3-4-8-22(21)34-17/h1-8,14,17H,9-13,15-16H2,(H,26,31)
• InChI Key: DWWZLWBHKSTXQH-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1C(=O)CN2C=C(C3=CC=CC=C32)C(=O)C(=O)NCC4COC5=CC=CC=C5O4
• Molecular Formula: C25H25N3O6
• Molecular Weight: 463.5 g/mol

Description

N-((2,3-dihydrobenzo[b][1,4]dioxin-2-yl)methyl)-2-(1-(2-morpholino-2-oxoethyl)-1H-indol-3-yl)-2-oxoacetamide is a useful research compound. Its molecular formula is C25H25N3O6 and its molecular weight is 463.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Enzyme Inhibitory Potential

• Compounds with benzodioxane and acetamide moieties, similar in structure to the queried compound, have been investigated for their enzyme inhibitory activities. Specifically, they showed substantial inhibitory activity against yeast α-glucosidase and weak against acetylcholinesterase (AChE), highlighting potential applications in the treatment of diseases related to enzyme dysfunction (Abbasi et al., 2019).

Anticancer Properties

• New compounds including 2-morpholin-4-yl-2-oxoacetamides have been synthesized and shown promising anticancer activities. This suggests the potential use of similar structures in the search for new anticancer agents (Horishny et al., 2020).

Inhibitory Mechanism Against Caspase-3

• Certain disubstituted 1,2,3-triazoles, structurally related to the queried compound, have been evaluated as inhibitors against caspase-3, an enzyme involved in apoptosis. Two potent inhibitors were identified, providing a basis for developing therapeutic agents targeting caspase-3 (Jiang & Hansen, 2011).

Synthesis and Structural Analysis

• The queried compound's structural motif, particularly the 2,3-dihydrobenzo[b][1,4]dioxin part, has been synthesized through various chemical reactions, showing the versatility and potential applications of such structures in chemical synthesis and drug design (Gabriele et al., 2006).

Antimicrobial and Antioxidant Studies

• Compounds containing benzoxazinyl pyrazolone arylidenes, similar to the queried compound, have been synthesized and exhibited potent antimicrobial and antioxidant activities. These findings underscore the potential of such compounds in developing new antimicrobial and antioxidant agents (Sonia et al., 2013).